Cas no 2167293-94-7 (1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane)
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane Chemical and Physical Properties
Names and Identifiers
-
- 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane
- 2167293-94-7
- 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane
- EN300-1479345
-
- Inchi: 1S/C13H23IO/c1-12(2)4-3-5-13(7-6-12)8-9-15-11(13)10-14/h11H,3-10H2,1-2H3
- InChI Key: JDSBWLSGEIKHSZ-UHFFFAOYSA-N
- SMILES: ICC1C2(CCO1)CCCC(C)(C)CC2
Computed Properties
- Exact Mass: 322.07936g/mol
- Monoisotopic Mass: 322.07936g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 9.2Ų
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1479345-1.0g |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane |
2167293-94-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1479345-5000mg |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane |
2167293-94-7 | 5000mg |
$6339.0 | 2023-09-28 | ||
| Enamine | EN300-1479345-10000mg |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane |
2167293-94-7 | 10000mg |
$9400.0 | 2023-09-28 | ||
| Enamine | EN300-1479345-50mg |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane |
2167293-94-7 | 50mg |
$1836.0 | 2023-09-28 | ||
| Enamine | EN300-1479345-100mg |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane |
2167293-94-7 | 100mg |
$1923.0 | 2023-09-28 | ||
| Enamine | EN300-1479345-250mg |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane |
2167293-94-7 | 250mg |
$2011.0 | 2023-09-28 | ||
| Enamine | EN300-1479345-500mg |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane |
2167293-94-7 | 500mg |
$2098.0 | 2023-09-28 | ||
| Enamine | EN300-1479345-1000mg |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane |
2167293-94-7 | 1000mg |
$2186.0 | 2023-09-28 | ||
| Enamine | EN300-1479345-2500mg |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro[4.6]undecane |
2167293-94-7 | 2500mg |
$4286.0 | 2023-09-28 |
1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane
Professional Introduction to Compound with CAS No. 2167293-94-7 and Product Name: 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane
The compound with the CAS number 2167293-94-7 and the product name 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This spirocyclic ether, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of an iodomethyl substituent at the 1-position and the dimethyl groups at the 8-position contribute to its reactivity and utility in various synthetic transformations.
In recent years, spirocyclic compounds have emerged as a crucial class of molecules in pharmaceutical research due to their distinct structural features and biological activities. The spiro connection between the oxazole ring and the undecane backbone in 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane imparts steric and electronic properties that make it a versatile scaffold for designing novel therapeutic agents. The iodomethyl group, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions, enabling the construction of more complex molecular architectures.
One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors targeting various biological pathways. The oxazole ring is a well-known pharmacophore that interacts with biological targets such as enzymes and receptors, making it an attractive moiety for drug design. Additionally, the dimethyl groups at the 8-position enhance the lipophilicity of the molecule, which can be crucial for membrane permeability and bioavailability. These features collectively position 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane as a promising candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the importance of spirocyclic ethers in medicinal chemistry due to their ability to exhibit dual functionality and modulate multiple biological targets simultaneously. For instance, derivatives of spirocyclic ethers have shown promise in treating neurological disorders by interacting with neurotransmitter receptors. The structural motif of 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane aligns well with this trend, offering a scaffold that can be modified to target specific disease pathways.
The iodomethyl substituent in this compound is particularly noteworthy as it allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in pharmaceutical synthesis to introduce aryl or vinyl groups into molecular frameworks, thereby expanding the chemical space available for drug discovery. The ability to readily modify the iodomethyl group opens up numerous possibilities for generating libraries of analogs with tailored biological activities.
Moreover, the synthesis of 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane exemplifies the growing sophistication of synthetic methodologies in organic chemistry. The spirocyclic core can be constructed through multi-step reactions involving cyclization and functional group interconversions. Advanced techniques such as transition-metal catalysis and organometallic chemistry have enabled the efficient preparation of complex spirocyclic ethers like this one, underscoring their accessibility for industrial applications.
In conclusion, 1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane represents a significant contribution to the field of medicinal chemistry. Its unique structural features, including the iodomethyl substituent and the spirocyclic core, make it a versatile scaffold for drug discovery. The compound's potential applications in developing novel therapeutic agents are supported by recent advancements in synthetic chemistry and pharmacological research. As interest in spirocyclic compounds continues to grow, molecules like this one are likely to play an increasingly important role in future drug development efforts.
2167293-94-7 (1-(iodomethyl)-8,8-dimethyl-2-oxaspiro4.6undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)